Cas no 400820-15-7 ([1,1'-BIPHENYL]-2-CARBONITRILE, 2'-FLUORO-)

• Product Name: [1,1'-BIPHENYL]-2-CARBONITRILE, 2'-FLUORO-
• CAS No: 400820-15-7
• MF: C₁₃H₈FN
• MW: 197.207726478577
• CID: 3169794
• PubChem ID: 1393396
• Update Time: 2025-04-21

[1,1'-BIPHENYL]-2-CARBONITRILE, 2'-FLUORO- Chemical and Physical Properties

Names and Identifiers

• [1,1'-BIPHENYL]-2-CARBONITRILE, 2'-FLUORO-
• 2'-fluoro-[1,1'-biphenyl]-2-carbonitrile
• 400820-15-7
• 2-(2-fluorophenyl)benzonitrile
• 2'-fluorobiphenyl-2-carbonitrile
• HS-5762
• SCHEMBL2650416
• XFQKBLLWMIEWET-UHFFFAOYSA-N
• AKOS002683410

• Inchi： 1S/C13H8FN/c14-13-8-4-3-7-12(13)11-6-2-1-5-10(11)9-15/h1-8H
• InChI Key： XFQKBLLWMIEWET-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2F)=CC=CC=C1C#N

Computed Properties

• Exact Mass: 197.064077422Da
• Monoisotopic Mass: 197.064077422Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų